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Compound of Interest

Compound Name: Piperonyl Butoxide-d9

Cat. No.: B10860624 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

storage of chemical compounds are paramount to ensuring laboratory safety and data integrity.

This in-depth technical guide provides comprehensive safety, handling, and storage guidelines

for Piperonyl Butoxide-d9 (PBO-d9), a deuterated analog of the commonly used insecticide

synergist, Piperonyl Butoxide (PBO).

PBO-d9 is primarily utilized as an internal standard for the quantification of PBO in various

analytical methods, including gas chromatography-mass spectrometry (GC-MS) and liquid

chromatography-mass spectrometry (LC-MS). While the deuteration of PBO is unlikely to

significantly alter its fundamental chemical properties and associated hazards, it is prudent to

adhere to stringent safety protocols based on the data available for its non-deuterated

counterpart, PBO.

Section 1: Chemical and Physical Properties
A clear understanding of the physical and chemical properties of PBO-d9 is foundational to its

safe handling. The following table summarizes key data for this compound.
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Property Value

Chemical Name
5-((2-(2-(butoxy-d9)ethoxy)ethoxy)methyl)-6-

propylbenzo[d][1][2]dioxole

Synonyms PBO-d9

CAS Number 1329834-53-8

Molecular Formula C₁₉H₂₁D₉O₅

Molecular Weight 347.5 g/mol

Physical State Typically supplied as a solution in acetonitrile

Purity ≥99% deuterated forms (d₁-d₉)

Solubility
Soluble in acetonitrile. Slightly soluble in

chloroform and methanol.

Section 2: Safety and Hazard Information
Based on the available data for Piperonyl Butoxide (PBO), PBO-d9 should be handled with

care, assuming similar hazard characteristics. The primary hazards associated with PBO

include mild skin and eye irritation. It is also classified as very toxic to aquatic life with long-

lasting effects.[3]

Hazard Classification
Hazard Category Precautionary Statement

Skin Irritation Mild
H316: Causes mild skin

irritation.[3]

Eye Irritation Causes eye irritation. H320: Causes eye irritation.[3]

Aquatic Toxicity
Very toxic to aquatic life with

long lasting effects.

H410: Very toxic to aquatic life

with long lasting effects.[3]

First-Aid Measures
In the event of exposure, the following first-aid measures should be taken immediately:
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Exposure Route First-Aid Protocol

Eye Contact

Hold eye open and rinse slowly and gently with

water for 15-20 minutes. Remove contact

lenses, if present, after the first 5 minutes, then

continue rinsing eye. Call a poison control

center or doctor for treatment advice.[3]

Skin Contact

Take off contaminated clothing. Rinse skin

immediately with plenty of water for 15-20

minutes. If skin irritation occurs, get medical

advice/attention.[3]

Inhalation

Move person to fresh air. If the person is not

breathing, call for an ambulance, then give

artificial respiration, preferably mouth-to-mouth if

possible. Call a poison control center or doctor

for further treatment advice.

Ingestion

Call a poison control center or doctor

immediately for treatment advice. Have the

person sip a glass of water if able to swallow.

Do not induce vomiting unless told to do so by a

poison control center or doctor. Do not give

anything by mouth to an unconscious person.[3]

Section 3: Handling and Personal Protective
Equipment (PPE)
Proper handling procedures and the consistent use of appropriate personal protective

equipment are critical to minimizing exposure risks in the laboratory.

Safe Handling Practices
Ventilation: Handle PBO-d9 in a well-ventilated area, preferably in a chemical fume hood, to

avoid inhalation of vapors or aerosols.

Avoid Contact: Take prudent precautions to avoid contact with skin, eyes, and clothing.[3]
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Hygiene: Do not eat, drink, or smoke while handling this product. Wash hands thoroughly

after handling.

Spills: Handle and open containers in a manner to prevent spillage.[2] In case of a spill,

isolate the area and use appropriate absorbent materials for cleanup.

Personal Protective Equipment (PPE)
The following PPE should be worn when handling PBO-d9:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Impermeable chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: A laboratory coat or other protective clothing to prevent skin

contact.

Section 4: Storage and Stability
Correct storage is essential for maintaining the integrity and stability of PBO-d9.

Storage Parameter Guideline

Temperature -20°C.[1]

Container Store in the original, tightly sealed container.

Environment
Store in a dry, well-ventilated area away from

direct sunlight and sources of heat.[2][3]

Stability
The product is stable for at least 2 years when

stored as recommended.[1]

Incompatibilities Keep away from incompatible materials.[2]

Section 5: Experimental Protocols and Workflows
The following diagrams illustrate standardized workflows for the safe handling and emergency

response related to PBO-d9.
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Preparation

Handling

Cleanup & Disposal

Review SDS for PBO-d9

Don Appropriate PPE

Prepare Well-Ventilated Workspace

Retrieve PBO-d9 from -20°C Storage

Allow to Equilibrate to Room Temperature

Perform Weighing/Aliquoting in Fume Hood

Securely Cap and Label All Samples

Decontaminate Work Surfaces

Dispose of Waste in Accordance with Regulations

Remove and Properly Store PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Safe Handling Workflow for PBO-d9

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b10860624?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10860624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Initial Assessment

Response Actions

Follow-Up

Spill or Exposure Occurs

Assess the Situation

Administer First Aid for Personnel Exposure

Evacuate Immediate Area if Necessary

Alert Supervisor and Safety Officer

Don Additional PPE if Safe

Contain Spill with Absorbent Material

Clean and Decontaminate Spill Area

Complete Incident Report

Review Procedures to Prevent Recurrence

Click to download full resolution via product page

Emergency Response for PBO-d9 Spill or Exposure
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Section 6: Toxicological Information
While specific toxicological studies on PBO-d9 are not readily available, the data for PBO

indicates relatively low acute toxicity in mammals. However, PBO is known to be an inhibitor of

cytochrome P450 (CYP) enzymes.[1] This property is the basis for its synergistic effect with

certain insecticides. Researchers should be aware of this biological activity, especially when

designing in vivo experiments. Some studies have also investigated the potential

developmental toxicity of PBO.

Section 7: Disposal Considerations
All waste materials contaminated with PBO-d9, including empty containers, unused product,

and cleanup materials, should be disposed of as hazardous chemical waste.[4] Disposal must

be in accordance with all applicable local, state, and federal regulations. Do not dispose of

PBO-d9 or its solutions into drains or the environment, given its high toxicity to aquatic

organisms.

By adhering to the guidelines outlined in this technical guide, researchers can significantly

mitigate the risks associated with the handling and use of PBO-d9, ensuring a safe and

productive laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10860624#safety-handling-and-storage-guidelines-
for-pbo-d9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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